Cas no 869943-44-2 (1-[4-(piperidin-1-yl)phenyl]ethan-1-amine)

• Product Name: 1-[4-(piperidin-1-yl)phenyl]ethan-1-amine
• CAS No: 869943-44-2
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD04970996
• CID: 1076544
• PubChem ID: 4912857
• Update Time: 2023-11-20

1-[4-(piperidin-1-yl)phenyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Piperidin-1-yl)phenyl)ethanamine
• 1-(4-Piperidin-1-yl-phenyl)-ethylamine
• DTXSID20406727
• AKOS000219508
• 869943-44-2
• [1-(4-Piperidin-1-ylphenyl)ethyl]amine
• EN300-231772
• N12318
• TZRGEQLNGUDZDO-UHFFFAOYSA-N
• 1-(4-(Piperidin-1-yl)phenyl)ethan-1-amine
• 1-(4-PIPERIDINOPHENYL)-1-ETHANAMINE
• SB44056
• SCHEMBL14831525
• AKOS016345110
• 1-[4-(piperidin-1-yl)phenyl]ethanamine
• MFCD04970996
• 1-(4-piperidin-1-ylphenyl)ethanamine
• 1-(4-Piperidin-1-yl-phenyl)-ethylamine, AldrichCPR
• CS-0274938
• 1-[4-(1-PIPERIDINYL)PHENYL]ETHANAMINE
• 1-[4-(Piperidin-1-yl)phenyl]ethan-1-amine
• FS-2510
• STK346733
• 1-[4-(piperidin-1-yl)phenyl]ethan-1-amine

• MDL： MFCD04970996
• Inchi： 1S/C13H20N2/c1-11(14)12-5-7-13(8-6-12)15-9-3-2-4-10-15/h5-8,11H,2-4,9-10,14H2,1H3
• InChI Key： TZRGEQLNGUDZDO-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)C(C)N)CCCCC1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines